2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-oxoacetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(1,3-benzodioxol-5-ylmethyl)-2-oxoacetamide
• InChI: InChI=1S/C26H27N3O5/c30-24(28-11-5-1-2-6-12-28)16-29-15-20(19-7-3-4-8-21(19)29)25(31)26(32)27-14-18-9-10-22-23(13-18)34-17-33-22/h3-4,7-10,13,15H,1-2,5-6,11-12,14,16-17H2,(H,27,32)
• InChI Key: VIXYRLSELXICPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C26H27N3O5
• Molecular Weight: 461.5 g/mol
• CAS No.: 894001-82-2

Description

2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-oxoacetamide is a useful research compound. Its molecular formula is C26H27N3O5 and its molecular weight is 461.518. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Applications

• Antimicrobial and Antioxidant Properties : Certain indole derivatives, including compounds similar to 2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-oxoacetamide, have been synthesized and studied for their antimicrobial and antioxidant activities. These derivatives have shown potent anti-microbial activity against a range of bacteria and fungi, as well as significant antioxidant activity (Naraboli & Biradar, 2017).

Biological Evaluation as Cannabinoid Receptor Ligands

• Cannabinoid Receptor Type 2 Ligands : A series of indol-3-yl-oxoacetamides, related to the compound , has been synthesized and evaluated as potential ligands for cannabinoid receptor type 2. These compounds, including a fluorinated derivative, have shown potency and selectivity as CB2 ligands (Moldovan, Deuther-Conrad, Horti, & Brust, 2017).

Antioxidant and Neuroprotective Effects

• Antioxidant and Neuroprotective Agents : Certain indol-3-yl-oxoacetamide derivatives have been synthesized and evaluated for their antioxidant power and Nrf2 pathway induction in cells. These compounds have shown potent antioxidant capacity, neuroprotective effects, and activation of the Nrf2 signaling pathway, suggesting their potential use in pathologies associated with oxidative stress (Pachón-Angona et al., 2019).

Anti-Inflammatory Applications

• Anti-inflammatory Agents : Indole derivatives bearing structures similar to the compound have been synthesized and evaluated for their anti-inflammatory activities. These compounds were tested on animal models and have shown promise as anti-inflammatory agents, offering potential therapeutic applications (Rehman, Saini, & Kumar, 2022).

Mechanism of Action

While the exact mechanism of action for this compound is not known, similar compounds have shown anticancer activity by causing cell cycle arrest at the S phase and inducing apoptosis in cancer cells.